2-[4-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide

• Molecular Formula: C23H24N2O3S2
• Molecular Weight: 440.6 g/mol
• IUPAC Name: 2-(4-ethyl-N-methylsulfonylanilino)-N-(2-phenylsulfanylphenyl)acetamide
• InChI: InChI=1S/C23H24N2O3S2/c1-3-18-13-15-19(16-14-18)25(30(2,27)28)17-23(26)24-21-11-7-8-12-22(21)29-20-9-5-4-6-10-20/h4-16H,3,17H2,1-2H3,(H,24,26)
• InChI Key: ACJJZWJMRXYBES-UHFFFAOYSA-N
• SMILES: CCC1=CC=C(C=C1)N(CC(=O)NC2=CC=CC=C2SC3=CC=CC=C3)S(=O)(=O)C

Description

2-[4-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide is a synthetic compound that has gained attention in scientific research due to its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[4-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide is not fully understood. However, it is believed to exert its therapeutic effects by inhibiting the activity of specific enzymes and signaling pathways involved in inflammation and tumor growth.
Biochemical and Physiological Effects
Studies have shown that 2-[4-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide can reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been found to inhibit the growth of cancer cells in vitro and in vivo. In addition, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-[4-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide in lab experiments is its potential therapeutic benefits in various fields of research. However, one limitation is the lack of understanding of its mechanism of action, which makes it difficult to optimize its therapeutic potential.

Future Directions

For research on 2-[4-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide include further investigation of its mechanism of action, optimization of its therapeutic potential, and clinical trials to evaluate its safety and efficacy in humans. In addition, it could be studied in combination with other drugs to enhance its therapeutic effects.

Synthesis Methods

The synthesis of 2-[4-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide involves the reaction of 4-ethyl(methylsulfonyl)aniline with 2-bromo-1-(phenylsulfanyl)benzene in the presence of a base such as potassium carbonate. The resulting intermediate is then reacted with ethyl chloroacetate to yield the final product.

Scientific Research Applications

2-[4-ethyl(methylsulfonyl)anilino]-N-[2-(phenylsulfanyl)phenyl]acetamide has been studied for its potential therapeutic applications in various fields of research. It has been found to exhibit anti-inflammatory, analgesic, and antitumor properties. In addition, it has been studied as a potential treatment for neurological disorders such as Alzheimer's disease and Parkinson's disease.